Cas no 142821-34-9 (Butanamide, N-(2-oxopentyl)-)

• Product Name: Butanamide, N-(2-oxopentyl)-
• CAS No: 142821-34-9
• MF: C₉H₁₇NO₂
• MW: 171.23678278923
• CID: 903482
• PubChem ID: 15012780
• Update Time: 2025-04-19

Butanamide, N-(2-oxopentyl)- Chemical and Physical Properties

Names and Identifiers

• Butanamide, N-(2-oxopentyl)-
• N-(2-oxopentyl)butyramide
• 142821-34-9
• SCHEMBL21340423
• N-(2-Oxopentyl)butanamide

• Inchi： 1S/C9H17NO2/c1-3-5-8(11)7-10-9(12)6-4-2/h3-7H2,1-2H3,(H,10,12)
• InChI Key： IXJHBMWGEYWEDS-UHFFFAOYSA-N
• SMILES： O=C(CNC(CCC)=O)CCC

Computed Properties

• Exact Mass: 171.12601
• Monoisotopic Mass: 171.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 6
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.17